PVP-HYDROGEN PEROXIDE
Overview
Description
PVP-Hydrogen Peroxide is a complex of polyvinylpyrrolidone (PVP) and hydrogen peroxide . It is a commercially important compound used in various applications, including teeth whitening formulations . The structure of this complex can be understood by reference to the co-crystal structure of a hydrogen peroxide complex and its mixed hydrates of a two-monomer unit model compound .
Synthesis Analysis
The PVP-Hydrogen Peroxide complex can be prepared using a variety of methods. One such method involves dissolving the PVP with hydrogen peroxide and evaporating the solvent . Another method involves spray drying or spraying an aqueous solution of hydrogen peroxide onto a fluidized bed of PVP .Molecular Structure Analysis
The structure of the PVP-Hydrogen Peroxide complex involves hydrogen bonding from the hydrogen peroxide to the pyrrolidone carbonyl group in either a 1:1 or 1:2 ratio of hydrogen peroxide to PVP monomer . Infrared spectroscopy and ab initio calculations show that the interaction energy of a model monomer 1-ethyl-2-pyrrolidone with hydrogen peroxide is stronger than with water .Chemical Reactions Analysis
Hydrogen peroxide is a strong oxidizing agent and can oxidize the aromatic amino acids present in dentin phosphoprotein, decreasing the fluorescent intensity and lightening the color of teeth . The presence of PVP on the catalysts inhibited oxygen dissociation and decomposition of the produced hydrogen peroxide, resulting in a high selectivity and high production rate of hydrogen peroxide .Physical And Chemical Properties Analysis
Hydrogen peroxide is a colorless water-soluble liquid with strong oxidizing properties . It has a boiling point of 150.2 degrees Celsius and a melting point of -0.43 degrees Celsius . It is more viscous than water due to its ability to form hydrogen-bond networks .Mechanism of Action
Hydrogen peroxide works by producing destructive hydroxyl free radicals that can attack membrane lipids, DNA, and other essential cell components . It is reduced by glutathione peroxidase, an endogenous enzyme in human tissue, and is rapidly decomposed to oxygen and water when in contact with catalase, an enzyme found in blood and most tissues .
Safety and Hazards
Hydrogen peroxide can pose serious health and safety hazards. It can be corrosive to the eyes, skin, and respiratory system . It is recommended to keep away from heat, store away from clothing/combustible materials, avoid mixing with combustibles, wash skin thoroughly after handling, and wear protective gloves/eye protection/face protection .
Future Directions
The PVP-Hydrogen Peroxide complex presents a new stressor for the accelerated oxidation study of pharmaceutical solids . It can be used as an oxidative agent for the solid-state forced degradation of selected drugs . This opens up new possibilities for screening the sensitivity of drugs to excipient reactive impurities involving peroxides in the solid state .
properties
CAS RN |
135927-36-5 |
|---|---|
Product Name |
PVP-HYDROGEN PEROXIDE |
Molecular Formula |
C9H12FN |
Molecular Weight |
0 |
synonyms |
PVP-HYDROGEN PEROXIDE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
